Cas no 1270371-70-4 (4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid)

• Product Name: 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid
• CAS No: 1270371-70-4
• MF: C₁₀H₁₁FN₂O₄
• MW: 242.203746080399
• CID: 5966093
• PubChem ID: 165790200
• Update Time: 2025-06-12

4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid
• 1270371-70-4
• EN300-1838511

• Inchi： 1S/C10H11FN2O4/c11-7-2-1-6(5-9(7)13(16)17)8(12)3-4-10(14)15/h1-2,5,8H,3-4,12H2,(H,14,15)
• InChI Key： BDJLHLPKRGKWTL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(CCC(=O)O)N

Computed Properties

• Exact Mass: 242.07028500g/mol
• Monoisotopic Mass: 242.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 109Ų

Additional information on 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid

Comprehensive Overview of 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid (CAS No. 1270371-70-4)

4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid (CAS No. 1270371-70-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro and nitro substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and functional groups that enable further derivatization.

The compound's 4-fluoro-3-nitrophenyl moiety is a key feature that enhances its reactivity and binding affinity in molecular interactions. This makes it a valuable building block for designing small-molecule inhibitors and protease substrates. In recent years, the demand for such intermediates has surged, driven by the growing focus on targeted therapies and precision medicine. The amino and carboxylic acid functional groups further expand its utility in peptide coupling reactions and bioconjugation strategies.

From a synthetic chemistry perspective, 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid is often explored for its role in structure-activity relationship (SAR) studies. Its nitro group can be selectively reduced to an amine, offering a pathway to diverse analogs. This flexibility aligns with current trends in fragment-based drug design, where researchers prioritize modular compounds to optimize pharmacokinetic properties. The compound's CAS No. 1270371-70-4 is frequently cited in patent literature, underscoring its industrial relevance.

In the context of green chemistry, efforts to synthesize 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid using sustainable methods have gained traction. Researchers are investigating catalytic reductions and solvent-free reactions to minimize environmental impact. This aligns with broader industry shifts toward eco-friendly synthesis and carbon footprint reduction, topics highly searched in academic and industrial forums.

The compound's physicochemical properties, such as its logP and aqueous solubility, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These metrics are frequently queried in cheminformatics databases, reflecting their importance in preclinical development. Additionally, the fluoro substituent's role in enhancing metabolic stability is a hot topic in medicinal chemistry circles.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid. Purity thresholds (>98%) are often emphasized in procurement specifications, as impurities can skew high-throughput screening results. This underscores the compound's role in assay development and hit-to-lead optimization workflows.

In summary, 4-amino-4-(4-fluoro-3-nitrophenyl)butanoic acid (CAS No. 1270371-70-4) is a multifaceted compound with broad applicability in drug discovery and chemical biology. Its structural features and synthetic adaptability position it as a cornerstone in modern pharmaceutical research, resonating with trending searches on scaffold diversification and lead compound identification.